Cas no 269398-81-4 (Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid)

• Product Name: Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid
• CAS No: 269398-81-4
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• MDL: MFCD01860923
• CID: 67367
• PubChem ID: 7009747
• Update Time: 2025-06-08

Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(o-tolyl)butanoic acid
• (R)-N-(9-Fluorenylmethyloxycarbonyl)-3-amino-4-(2-methylphenyl)butanoic acid
• FMOC-(R)-3-AMINO-4-(2-METHYL-PHENYL)-BUTYRIC ACID
• Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric acid
• Fmoc-2-methyl-D-beta-homophenylalanine
• Fmoc-D-β-HoPhe(2-Me)-OH
• (R)-3-(Fmoc-amino)-4-(2-methylphenyl)butyric acid
• FMOC-(R)-3-AMINO-4-(2-METHYLPHENYL)BUTANOIC ACID
• Fmoc-D-b-HoPhe(2-Me)-OH
• FMOC-D-PHE(2-ME)-(C*CH2)OH
• RARECHEM AK PT F060
• fmoc-(r)-3-amino-4-(2-methylphenyl)butyric acid
• (R)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-o-tolylbutanoic acid
• CS-0061334
• 269398-81-4
• AC-22227
• MFCD01860923
• (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-(2-methylphenyl)butanoic Acid
• AKOS016843762
• PS-12260
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(o-tolyl)butanoicacid
• FD10262
• (3R)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-(2-methylphenyl)butanoic acid
• Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid

• MDL： MFCD01860923
• Inchi： 1S/C26H25NO4/c1-17-8-2-3-9-18(17)14-19(15-25(28)29)27-26(30)31-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h2-13,19,24H,14-16H2,1H3,(H,27,30)(H,28,29)/t19-/m1/s1
• InChI Key： YOSGJRFPFRIFNX-LJQANCHMSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)CC1C=CC=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.17800
• Monoisotopic Mass: 415.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.235
• Boiling Point: 644.1°Cat760mmHg
• Flash Point: 343.4°C
• Refractive Index: 1.618
• PSA: 75.63000
• LogP: 5.31040

Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid

Research Brief on Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid (CAS: 269398-81-4): Recent Advances and Applications

Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid (CAS: 269398-81-4) is a specialized amino acid derivative widely used in peptide synthesis and drug discovery. This compound, featuring an Fmoc-protected amine group and a chiral center, serves as a critical building block in the development of peptide-based therapeutics. Recent studies have highlighted its role in the synthesis of peptidomimetics and its potential applications in targeting protein-protein interactions (PPIs) and enzyme inhibition. The compound's unique structural features, including the 2-methylphenyl moiety, contribute to enhanced binding affinity and selectivity in biological systems.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid in the design of novel protease inhibitors. The research demonstrated that incorporating this amino acid derivative into peptide scaffolds significantly improved inhibitory activity against target enzymes, with IC50 values in the low micromolar range. The study also utilized molecular docking simulations to elucidate the binding interactions, revealing that the 2-methylphenyl group plays a pivotal role in stabilizing the inhibitor-enzyme complex through hydrophobic interactions.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, which investigated the compound's utility in solid-phase peptide synthesis (SPPS). The researchers optimized coupling conditions for Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid, achieving high yields and minimal epimerization. This development is particularly relevant for the production of complex peptide therapeutics, where maintaining chirality is crucial for biological activity. The study also highlighted the compound's compatibility with automated peptide synthesizers, facilitating its adoption in high-throughput drug discovery platforms.

In the context of drug delivery, a recent preprint on bioRxiv (2024) described the incorporation of Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid into self-assembling peptide hydrogels. These hydrogels demonstrated sustained release of small molecule drugs, with the 2-methylphenyl moiety contributing to enhanced drug loading capacity through π-π stacking interactions. This application showcases the compound's versatility beyond traditional peptide synthesis, opening new avenues for controlled release formulations in cancer therapy and regenerative medicine.

The safety and handling of Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid have also been addressed in recent industrial guidelines. A 2023 white paper from the American Peptide Society emphasized proper storage conditions (2-8°C under inert atmosphere) to prevent degradation, particularly of the Fmoc protecting group. Additionally, the document provided updated analytical methods for purity assessment, recommending reverse-phase HPLC with UV detection at 265 nm for quality control in pharmaceutical applications.

Looking forward, the unique properties of Fmoc-(R)-3-amino-4-(2-methylphenyl)-butyric Acid position it as a valuable tool in the development of next-generation peptide therapeutics. Ongoing clinical trials featuring peptides incorporating this building block are expected to report preliminary results in 2025, potentially validating its efficacy in treating metabolic disorders and inflammatory conditions. The compound's commercial availability from multiple suppliers (≥98% purity) and well-established synthesis protocols further support its growing adoption in both academic and industrial research settings.